Cas no 2034575-66-9 (1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-[4-(trifluoromethyl)phenyl]ethan-1-one)

• Product Name: 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-[4-(trifluoromethyl)phenyl]ethan-1-one
• CAS No: 2034575-66-9
• MF: C₁₉H₂₀F₃N₃O₂
• MW: 379.376214981079
• CID: 5337435
• Update Time: 2025-10-05

1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-[4-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-(4-(trifluoromethyl)phenyl)ethanone
• 1-[3-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]-2-[4-(trifluoromethyl)phenyl]ethanone
• 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-[4-(trifluoromethyl)phenyl]ethan-1-one

• Inchi： 1S/C19H20F3N3O2/c1-13-23-9-8-17(24-13)27-16-3-2-10-25(12-16)18(26)11-14-4-6-15(7-5-14)19(20,21)22/h4-9,16H,2-3,10-12H2,1H3
• InChI Key： CSIOTEZAPVBLMF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(N1CCCC(C1)OC1C=CN=C(C)N=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 495
• XLogP3: 3.4
• Topological Polar Surface Area: 55.3

Additional information on 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-[4-(trifluoromethyl)phenyl]ethan-1-one

Recent Advances in the Study of 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-[4-(trifluoromethyl)phenyl]ethan-1-one (CAS: 2034575-66-9)

The compound 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-[4-(trifluoromethyl)phenyl]ethan-1-one (CAS: 2034575-66-9) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of targeted therapies. This molecule features a unique structural combination of a piperidine ring, a methylpyrimidine moiety, and a trifluoromethylphenyl group, which has drawn significant attention for its potential pharmacological properties. Recent studies have focused on its synthesis, biological activity, and mechanism of action, revealing its applicability in various therapeutic areas.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2034575-66-9 through a novel multi-step process involving palladium-catalyzed coupling reactions. The researchers optimized the reaction conditions to achieve a high yield of 78% with excellent purity (>99%), making it suitable for further pharmacological evaluation. The synthetic route was carefully designed to overcome previous challenges in creating the piperidine-pyrimidine linkage, which has been a bottleneck in similar compounds.

Pharmacological investigations have revealed that 2034575-66-9 exhibits potent inhibitory activity against several kinase targets, particularly showing nanomolar affinity for PI3Kδ and mTOR kinases. In vitro studies using cancer cell lines demonstrated significant anti-proliferative effects, with IC50 values ranging from 12-45 nM depending on the cell type. The compound's selectivity profile was superior to existing inhibitors in its class, showing at least 10-fold selectivity over related kinases. These findings were further supported by molecular docking studies that elucidated the compound's binding mode within the ATP-binding pocket of these kinases.

Recent preclinical studies have explored the pharmacokinetic properties of 2034575-66-9, revealing favorable absorption and distribution characteristics. The compound showed good oral bioavailability (62% in rat models) and an acceptable half-life (t1/2 = 6.8 hours). Importantly, metabolite identification studies indicated minimal formation of reactive intermediates, suggesting a reduced risk of toxicity compared to structurally related compounds. These properties make it an attractive candidate for further development as an oral therapeutic agent.

The therapeutic potential of 2034575-66-9 extends beyond oncology. A 2024 study in Nature Chemical Biology reported its unexpected efficacy in autoimmune disease models, particularly in suppressing T-cell activation and cytokine production. The compound demonstrated significant reduction in disease severity in both rheumatoid arthritis and multiple sclerosis animal models, with effects comparable to current standard therapies but with a more favorable safety profile. These findings open new avenues for repurposing this molecule in immunology applications.

Ongoing research is focusing on structure-activity relationship (SAR) studies to optimize the properties of 2034575-66-9. Recent modifications to the pyrimidine and piperidine moieties have yielded derivatives with improved potency and metabolic stability. Several pharmaceutical companies have included this compound in their development pipelines, with Phase I clinical trials expected to begin in late 2024. The continued investigation of 2034575-66-9 and its analogs represents an exciting frontier in targeted drug discovery, combining innovative chemistry with promising therapeutic applications.